Cas no 1803796-92-0 (Methyl 3-hydroxy-4-(trifluoromethyl)pyridine-2-acetate)

• Product Name: Methyl 3-hydroxy-4-(trifluoromethyl)pyridine-2-acetate
• CAS No: 1803796-92-0
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 4906751
• Update Time: 2025-05-20

Methyl 3-hydroxy-4-(trifluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-hydroxy-4-(trifluoromethyl)pyridine-2-acetate

• Inchi： 1S/C9H8F3NO3/c1-16-7(14)4-6-8(15)5(2-3-13-6)9(10,11)12/h2-3,15H,4H2,1H3
• InChI Key： SZNSQAHKSNUYBF-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(CC(=O)OC)C=1O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• XLogP3: 1.2
• Topological Polar Surface Area: 59.4

Additional information on Methyl 3-hydroxy-4-(trifluoromethyl)pyridine-2-acetate

Comprehensive Overview of Methyl 3-hydroxy-4-(trifluoromethyl)pyridine-2-acetate (CAS No. 1803796-92-0)

Methyl 3-hydroxy-4-(trifluoromethyl)pyridine-2-acetate (CAS No. 1803796-92-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyridine backbone and trifluoromethyl functional group, is widely studied for its potential applications in drug discovery and material science. Its unique structural features, including the hydroxy and ester moieties, make it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for fluorinated compounds like Methyl 3-hydroxy-4-(trifluoromethyl)pyridine-2-acetate has surged due to their enhanced stability and bioavailability. Researchers are particularly interested in how the trifluoromethyl group influences the compound's reactivity and binding affinity, which is crucial for developing new therapeutics. This aligns with the growing trend of precision medicine and targeted drug delivery, where such compounds play a pivotal role.

The synthesis of Methyl 3-hydroxy-4-(trifluoromethyl)pyridine-2-acetate often involves multi-step reactions, including esterification and halogenation processes. Its CAS No. 1803796-92-0 serves as a unique identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Given its potential, this compound is frequently discussed in forums focusing on organic synthesis and medicinal chemistry, addressing common queries like "How to optimize the yield of Methyl 3-hydroxy-4-(trifluoromethyl)pyridine-2-acetate?" or "What are its applications in catalysis?"

From an industrial perspective, Methyl 3-hydroxy-4-(trifluoromethyl)pyridine-2-acetate is valued for its role in creating high-performance materials. Its incorporation into polymers and coatings can enhance properties such as thermal stability and chemical resistance. This ties into the broader discussion on sustainable chemistry, where researchers explore eco-friendly synthesis routes for such compounds to minimize environmental impact.

In summary, Methyl 3-hydroxy-4-(trifluoromethyl)pyridine-2-acetate (CAS No. 1803796-92-0) represents a critical building block in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and material science, making it a subject of ongoing research and innovation. As the scientific community continues to uncover its potential, this compound is poised to remain a focal point in discussions about advanced chemical synthesis and molecular design.